Cas no 1805110-40-0 (Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate)
Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure, featuring a bromomethyl group and a cyano group, allows for precise chemical transformations, enhancing the efficiency of synthetic routes. This compound is highly valued for its reactivity and specificity, making it an essential building block in organic synthesis.
1805110-40-0 structure
Product Name:Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate
CAS No:1805110-40-0
MF:C12H12BrNO2
MW:282.133182525635
CID:4948009
Update Time:2025-07-21
Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate
-
- Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)10-5-4-9(6-13)11(7-14)8(10)2/h4-5H,3,6H2,1-2H3
- InChI Key： MGIVBUCOWJFDFT-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(C(=O)OCC)=C(C)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 297
- XLogP3: 2.8
- Topological Polar Surface Area: 50.1
Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017463-1g |
Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate |
1805110-40-0 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 4-bromomethyl-3-cyano-2-methylbenzoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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